Cas no 94333-58-1 (b-D-Fructofuranose,1,6-bis(dihydrogen phosphate), trisodium salt (9CI))

• Product Name: b-D-Fructofuranose,1,6-bis(dihydrogen phosphate), trisodium salt (9CI)
• CAS No: 94333-58-1
• MF: C₆H₁₁Na₃O₁₂P₂
• MW: 406.061177492142
• CID: 806473
• PubChem ID: 44150099
• Update Time: 2025-04-19

b-D-Fructofuranose,1,6-bis(dihydrogen phosphate), trisodium salt (9CI) Chemical and Physical Properties

Names and Identifiers

• b-D-Fructofuranose,1,6-bis(dihydrogen phosphate), trisodium salt (9CI)
• beta-d-Fructofuranose, 1,6-bis(dihydrogen phosphate), trisodium salt
• trisodium,(2R,3S,4S,5R)-2,5-bis(phosphonooxymethyl)oxolane-2,3,4-triolate
• 94333-58-1
• EINECS 305-037-9

• Inchi： 1S/C6H11O12P2.3Na/c7-4-3(1-16-19(10,11)12)18-6(9,5(4)8)2-17-20(13,14)15;;;/h3-5H,1-2H2,(H2,10,11,12)(H2,13,14,15);;;/q-3;3*+1/t3-,4-,5+,6-;;;/m1.../s1
• InChI Key： WALHTMFLIQMWIB-HTKRKRNRSA-N
• SMILES： P(=O)(O)(O)OC[C@@]1([C@H]([C@@H]([C@@H](COP(=O)(O)O)O1)[O-])[O-])[O-].[Na+].[Na+].[Na+]

Computed Properties

• Exact Mass: 405.942
• Monoisotopic Mass: 405.942
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 428
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 212A^2

Experimental Properties

• PSA: 231.55000
• LogP: -1.67120